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Cat. No.: B8531612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide detailed methodologies for the quantitative analysis of

Avibactam, a non-β-lactam β-lactamase inhibitor. The compound identified by the internal code

FPI-1465 is chemically known as Avibactam. This document outlines validated analytical

methods crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control of

pharmaceutical formulations. The primary techniques covered are Reverse Phase High-

Performance Liquid Chromatography (RP-HPLC) and Liquid Chromatography with tandem

mass spectrometry (LC-MS/MS), which are widely employed for the determination of

Avibactam in biological matrices and pharmaceutical dosage forms.

Analytical Methods Overview
The quantification of Avibactam, often in combination with partner antibiotics such as

Ceftazidime, relies on robust and sensitive analytical techniques. The choice of method

typically depends on the sample matrix, the required sensitivity, and the available

instrumentation.

Key Analytical Techniques:

Reverse Phase High-Performance Liquid Chromatography (RP-HPLC): A widely accessible

and reliable method for the simultaneous determination of Avibactam and Ceftazidime in bulk
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drug and pharmaceutical dosage forms. It is valued for its simplicity, accuracy, and precision.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): The gold standard for

bioanalytical applications due to its high sensitivity and selectivity. This method is ideal for

quantifying low concentrations of Avibactam in complex biological matrices like plasma.

Quantitative Data Summary
The following tables summarize key quantitative parameters from validated analytical methods

for Avibactam.

Table 1: RP-HPLC Method Parameters for Simultaneous Quantification of Avibactam and

Ceftazidime

Parameter Avibactam Ceftazidime Reference

Linearity Range 1-5 µg/mL 100-500 µg/mL [1]

Retention Time (min) 3.7 2.05 [1]

Limit of Detection

(LOD)
3 ppm 2.9 ppm [1]

Limit of Quantification

(LOQ)
10.1 ppm 10.03 ppm [1]

Linear Regression

Coefficient (R²)
0.997 0.999 [1]

Table 2: LC-MS/MS Method Parameters for Quantification of Avibactam in Plasma
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Parameter Human Plasma Rat Plasma Reference

Calibration Curve

Range
10-10,000 ng/mL 0.005-5.0 µg/mL [2][3][4]

Accuracy Within 8% Within 9% [4]

Precision Within 9% Within 9% [4]

Extraction Method

Weak anionic

exchange solid-phase

extraction

Not specified [2][3]

Experimental Protocols
Protocol 1: Simultaneous Quantification of Avibactam
and Ceftazidime by RP-HPLC
This protocol is adapted for the analysis of Avibactam and Ceftazidime in pharmaceutical

preparations.

1. Materials and Reagents:

Avibactam and Ceftazidime reference standards

Potassium dihydrogen orthophosphate

Methanol (HPLC grade)

Water (HPLC grade)

Orthophosphoric acid

2. Chromatographic Conditions:

Column: Inertsil ODS (5 µm, 4.6 x 150 mm)

Mobile Phase: Potassium dihydrogen ortho phosphate buffer (pH 3.0) and Methanol (30:70

v/v)
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Flow Rate: 1.0 mL/min

Detection: PDA detector at 260 nm

Injection Volume: 20 µL

Column Temperature: Ambient

3. Standard and Sample Preparation:

Buffer Preparation: Dissolve a suitable amount of potassium dihydrogen orthophosphate in

HPLC grade water and adjust the pH to 3.0 with orthophosphoric acid.

Standard Stock Solution: Accurately weigh and dissolve Avibactam and Ceftazidime

reference standards in the mobile phase to prepare a stock solution.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations within the linear range.

Sample Preparation: For pharmaceutical dosage forms, dissolve the formulation in the

mobile phase, sonicate to ensure complete dissolution, and filter through a 0.45 µm nylon

filter before injection.

4. Analysis Workflow:
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RP-HPLC analysis workflow for Avibactam and Ceftazidime.
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Protocol 2: Quantification of Avibactam in Human
Plasma by LC-MS/MS
This protocol describes a sensitive method for the determination of Avibactam in a biological

matrix.

1. Materials and Reagents:

Avibactam reference standard

Internal Standard (IS) - a stable isotope-labeled Avibactam is recommended

Human plasma (blank)

Weak anionic exchange solid-phase extraction (SPE) cartridges

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid

Ammonium formate

2. LC-MS/MS Instrumentation and Conditions:

LC System: A high-performance liquid chromatography system capable of gradient elution.

Column: Amide column (e.g., HILIC)

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to ensure separation from endogenous plasma components.

Flow Rate: 0.4 - 0.6 mL/min

Mass Spectrometer: A triple quadrupole mass spectrometer.
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Ionization Mode: Electrospray Ionization (ESI), positive or negative mode to be optimized.

MRM Transitions: Specific precursor-to-product ion transitions for Avibactam and the IS must

be determined.

3. Sample Preparation (Solid-Phase Extraction):

Conditioning: Condition the weak anionic exchange SPE cartridge with methanol followed by

water.

Equilibration: Equilibrate the cartridge with an appropriate buffer.

Loading: Load the plasma sample (pre-treated with IS).

Washing: Wash the cartridge with a weak organic solvent to remove interferences.

Elution: Elute Avibactam and the IS with an appropriate elution solvent (e.g., containing a

high percentage of organic solvent and an acid/base modifier).

Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen

and reconstitute in the initial mobile phase.

4. Bioanalytical Workflow Diagram:
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LC-MS/MS bioanalytical workflow for Avibactam in plasma.
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Signaling Pathway and Mechanism of Action
Avibactam is a diazabicyclooctane non-β-lactam β-lactamase inhibitor. It does not have intrinsic

antibacterial activity but functions by inhibiting a wide range of bacterial β-lactamase enzymes.

These enzymes are a primary mechanism of resistance to β-lactam antibiotics. By inactivating

β-lactamases, Avibactam restores the efficacy of co-administered β-lactam antibiotics, such as

Ceftazidime.
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Mechanism of action of Avibactam in combination with Ceftazidime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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